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Abstract

Hexa-D-arginine amide, a synthetic peptide composed of six D-isomers of arginine, has
emerged as a molecule of significant interest in biomedical research. Its unique properties as a
potent inhibitor of proprotein convertases, particularly furin, and its ability to act as a cell-
penetrating peptide (CPP), position it as a valuable tool in drug development and as a potential
therapeutic agent. This technical guide provides a comprehensive overview of the biological
activity of Hexa-D-arginine amide, presenting key quantitative data, detailed experimental
protocols, and visual representations of its mechanisms of action and experimental
applications.

Core Biological Activity: Furin Inhibition

The primary and most well-characterized biological activity of Hexa-D-arginine amide is its
potent and specific inhibition of furin, a member of the proprotein convertase family of
enzymes. Furin plays a critical role in the maturation of a wide variety of proteins, including
hormones, growth factors, receptors, and viral and bacterial toxins, by cleaving them at specific
recognition sites. By inhibiting furin, Hexa-D-arginine amide can modulate these physiological
and pathological processes.

Quantitative Inhibition Data
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The inhibitory potency of Hexa-D-arginine amide against furin and other related proprotein
convertases has been quantified through determination of the inhibition constant (Ki).

Enzyme Ki Value Reference
Furin 106 nM [1][2]
PACE4 580 nM [1][2]
PC1 13.2 pM [1][2]

Mechanism of Furin Inhibition

Hexa-D-arginine amide acts as a competitive inhibitor of furin. Its poly-arginine structure mimics
the multi-basic cleavage sites of furin substrates, allowing it to bind to the active site of the
enzyme and block the access of natural substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828811#biological-activity-of-hexa-d-arginine-
amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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